AmmoniumBisulphiteSolution

• CAS: 10192-30-3
• Synonyms: AmmoniumBisulphiteSolution
• Molecular Formula: H5NO3S
• Molecular Weight: 99.1096

Ammonium bisulphite solution (CAS 10192-30-3), also referred to as ammonium hydrogen sulfite (NH₄HSO₃), is a water-soluble inorganic sulfite salt supplied as a clear to pale yellow aqueous solution with a characteristic sulfur dioxide odor. Commercial grades typically range from 60% to 70% active content by weight, with a pH of 4.0–5.5 and a density of approximately 1.33–1.45 g/cm³ at 20°C.

Ammonium Bisulphite Solution (CAS 10192-30-3): Industrial-Grade Reducing Agent Procurement Overview

Ammonium bisulphite solution (CAS 10192-30-3), also referred to as ammonium hydrogen sulfite (NH₄HSO₃), is a water-soluble inorganic sulfite salt supplied as a clear to pale yellow aqueous solution with a characteristic sulfur dioxide odor. Commercial grades typically range from 60% to 70% active content by weight, with a pH of 4.0–5.5 and a density of approximately 1.33–1.45 g/cm³ at 20°C . The compound functions as a versatile reducing agent, preservative, and oxygen scavenger across water treatment, oilfield, pulp and paper, textile, cosmetics, and food (caramel colour) industries [1][2].

Format High-concentration liquid reducing agent for direct dosing

Industries Water treatment, oilfield, pulp, textile, and caramel colour synthesis

Unique fit Only source of both NH₄⁺ and HSO₃⁻ reactants for E150d caramel

• [1] Nair B et al. Final report on the safety assessment of sodium sulfite, potassium sulfite, ammonium sulfite, sodium bisulfite, ammonium bisulfite, sodium metabisulfite and potassium metabisulfite. Int J Toxicol. 2003;22(Suppl 2):63-88. doi:10.1080/10915810305077x. View Source
• [2] European Commission. Commission Regulation (EU) No 231/2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 – E 150d SULPHITE AMMONIA CARAMEL. View Source

Why Ammonium Bisulphite Solution Cannot Be Replaced by Sodium or Potassium Bisulphite Without Process Revalidation

Despite sharing the bisulphite (HSO₃⁻) anion as the primary reactive species, ammonium bisulphite solution differs fundamentally from its sodium (NaHSO₃), potassium (KHSO₃), and magnesium (Mg(HSO₃)₂) counterparts in aqueous solubility, oxygen-scavenging kinetics, cation-dependent side effects (e.g., microbial promotion, alkalinity contribution, corrosivity to aluminum), and end-product compatibility—particularly in pulp bleaching brightness, boiler water treatment where sodium residuals are problematic, and caramel colour production where both ammonium and sulphite moieties are stoichiometrically required. Simple molar-equivalent substitution without re-optimization of dosage, metallurgy, and biocide regimen can lead to underperformance or equipment damage [1].

Solubility Sodium bisulphite has lower water solubility; molar-equivalent replacement may cause precipitation and line clogging in concentrated dosing systems.

Caramel colour E150d production requires both ammonium and sulphite moieties; other bisulphite salts cannot deliver the necessary nitrogen source, making substitution chemically impossible.

Microbial growth The ammonium cation can promote bacterial growth in ambient-temperature oxygen-scavenging systems, unlike sodium bisulphite; an additional biocide regimen may be required.

• [1] European Commission. Commission Regulation (EU) No 231/2012 – E 150d SULPHITE AMMONIA CARAMEL definition requiring both sulphite and ammonium compounds. View Source

Quantified Performance Differentiation of Ammonium Bisulphite Solution vs. Closest Industrial Analogs

Aqueous Solubility Advantage of Ammonium Bisulphite Over Sodium Bisulphite at Ambient Temperature

Ammonium bisulphite (NH₄HSO₃) exhibits significantly higher aqueous solubility than sodium bisulphite (NaHSO₃). At 20°C, the solubility of ammonium bisulphite is 71.8 g/100 g water [1], compared with approximately 29 g/100 g water for sodium bisulphite [2]. This 2.5-fold solubility difference enables the formulation of more concentrated liquid products (e.g., 65–70% commercial solutions) and reduces the risk of solid precipitation in injection lines during oxygen-scavenging operations.

Solubility at 20°C

Reported

71.8 vs. 29 g/100 g water (2.5-fold higher for ammonium form)

Enables high-concentration liquid concentrates, reducing freight and precipitation risk.

Cross-study comparison; confirm with lot-specific solubility data.

Evidence Dimension	Solubility in water at 20°C
Target Compound Data	71.8 g/100 g water (NH₄HSO₃)
Comparator Or Baseline	29 g/100 g water (NaHSO₃)
Quantified Difference	2.5-fold higher solubility for ammonium bisulphite
Conditions	20°C, pure water system

Why This Matters

Higher solubility facilitates the preparation and handling of high-concentration liquid formulations, directly reducing freight costs per active kilogram and minimizing the risk of line clogging in continuous dosing applications.

• [1] ChemicalAid. NH4HSO3 Solubility – Ammonium Bisulfite. Solubility at 20°C: 71.8 g/100g water. View Source
• [2] ChemicalAid. NaHSO3 Solubility – Sodium Bisulfite. Solubility at 20°C: 29 g/100g water. View Source

Faster Oxygen-Scavenging Reaction Kinetics in Oilfield and Boiler Feedwater

In oilfield production and boiler feedwater treatment, ammonium bisulphite (ABS) is reported to react with dissolved oxygen faster than sodium bisulphite (SBS), the industry-standard alternative . A representative dosing guideline states that 60 ppm of 65 wt% ammonium bisulphite solution is required to reduce dissolved oxygen from 9 ppm to 50 ppb . Both ABS and SBS reaction rates increase with temperature and can be accelerated by transition-metal catalysts (e.g., cobalt); however, under identical uncatalyzed conditions, ABS achieves the targeted residual oxygen level with a lower molar excess, consistent with its faster intrinsic kinetics .

O₂ scavenging kinetics

Head-to-head

60 ppm (65% ABS) achieves 50 ppb residual; SBS typically requires up to 5× stoichiometric excess

Supports lower chemical inventory and more reliable DO compliance under identical uncatalyzed conditions.

Reported field data; validate with specific water chemistry and temperature profiles.

Evidence Dimension	Oxygen-scavenging dosing efficiency
Target Compound Data	60 ppm of 65 wt% ABS reduces O₂ from 9 ppm to 50 ppb
Comparator Or Baseline	Sodium bisulphite (SBS) – typical field dose rate 49–125 ppm; stoichiometric excess ~5× for 10 ppm dissolved O₂ [1]
Quantified Difference	ABS achieves 50 ppb residual with lower active concentration vs. SBS requiring up to 5× stoichiometric excess
Conditions	Ambient temperature, no catalyst; oilfield seawater injection and boiler feedwater systems

Why This Matters

Faster kinetics translate to reduced chemical inventory, lower pump maintenance, and more reliable compliance with dissolved oxygen specifications in high-throughput water injection and boiler systems.

• [1] Beta.co.id. The real hydrotest: bisulfite oxygen scavenger dose ~125 ppm, ~5× stoichiometric amount to consume ~10 ppm dissolved oxygen. 2025. View Source

Pulp Bleachability Deficit of Ammonium-Based vs. Magnesium-Based Bisulphite Pulps

In a controlled TCF (totally chlorine-free) bleaching study, ammonium bisulphite pulp and magnesium bisulphite pulp derived from the same mill chips and possessing similar Kappa numbers were bleached using the identical EopP European sequence. The magnesium base pulp achieved over 20 ISO brightness points higher than the ammonium base pulp, and the pulp viscosity (a proxy for cellulose integrity) was significantly greater for the magnesium-based system . Even after the addition of chelant and supplemental magnesium sulfate, the ammonium base pulp remained 5 ISO brightness points below the magnesium bleached pulp .

TCF bleachability

Data to verify

Magnesium bisulphite pulp >20 ISO points brighter; ammonium pulp remained 5 points below even after mitigation

Ammonium base is inferior for high-brightness grades; appropriate for moderate brightness targets.

No citation provided; verify with mill-specific EopP trials.

Evidence Dimension	ISO brightness after TCF bleaching
Target Compound Data	Ammonium bisulphite pulp brightness baseline; after chelant + MgSO₄ addition: still 5 points below magnesium pulp
Comparator Or Baseline	Magnesium bisulphite pulp: >20 ISO brightness points higher than ammonium pulp under identical conditions
Quantified Difference	>20 ISO brightness points deficit; 5-point residual deficit after mitigation efforts
Conditions	EopP European TCF bleaching sequence; identical chip source and Kappa number; with and without chelant + MgSO₄ supplementation

Why This Matters

This quantifies a key limitation: where ultimate pulp brightness and strength are critical, ammonium bisulphite is inferior to magnesium bisulphite, informing appropriate technology selection in pulp mills.

Ammonium Cation as a Dual-Use Functionality: Caramel Colour (E150d) Synthesis and Microbial Growth Risk

Ammonium bisulphite uniquely supplies both the ammonium (NH₄⁺) and sulphite (HSO₃⁻/SO₃²⁻) reactants required for the production of Sulphite Ammonia Caramel (E150d), as defined in Commission Regulation (EU) No 231/2012 [1]. This Class IV caramel colour—distinct from E150c (ammonia caramel, no sulphite) and E150b (caustic sulphite caramel, no ammonium)—is the deepest-coloured variety and is indispensable for cola-type beverages [2]. Conversely, in oxygen-scavenging applications, the ammonium cation in ammonium bisulphite can serve as a nutrient source that promotes bacterial growth, a drawback not shared by sodium bisulphite . This dual nature—advantageous in food colour manufacture, problematic in ambient-temperature water systems—requires a case-by-case procurement decision.

E150d dual functionality

Class-level

Unique supplier of both NH₄⁺ and HSO₃⁻; E150d requires ammoniacal N ≤0.6%, total N 0.3–1.7%

Mandatory for caramel colour manufacturing; no other single bisulphite salt meets the dual-reactant specification.

Regulatory definition per EU 231/2012; review certificate of analysis for compliance.

Evidence Dimension	Functional role in caramel colour synthesis
Target Compound Data	Ammonium bisulphite provides both ammonium and sulphite moieties for E150d production (NH₃ nitrogen source + SO₂ reactant)
Comparator Or Baseline	E150c (ammonia caramel) uses ammonium compounds only; E150b (caustic sulphite caramel) uses sulphite compounds only; neither simultaneously provides both functional groups
Quantified Difference	Qualitative: unique dual-functionality enabling Class IV caramel colour; E150d specification limits: ammoniacal nitrogen ≤0.6%, sulphur dioxide ≤0.2%, total nitrogen 0.3–1.7% [1]
Conditions	Controlled carbohydrate heat treatment per EU Regulation 231/2012

Why This Matters

Procurement for caramel colour manufacturing mandates ammonium bisulphite specifically; no other single bisulphite salt can supply both required reactants, making substitution chemically impossible for E150d production.

• [1] European Commission. Commission Regulation (EU) No 231/2012 – E 150d SULPHITE AMMONIA CARAMEL: definition, ammoniacal nitrogen ≤0.6%, sulphur dioxide ≤0.2%, total nitrogen 0.3–1.7%. View Source
• [2] Qianhe Food. Caramel Color Class I–IV Explained. Class IV (E150d) Sulphite Ammonia Caramel: sugar + ammonia + sulfite compounds; deepest color for cola applications. 2025. View Source

Regulatory and Safety Profile: Ammonium Bisulphite vs. Sodium and Potassium Bisulphite in Cosmetic Formulations

The Cosmetic Ingredient Review (CIR) Expert Panel assessed ammonium bisulphite together with six other inorganic sulfite salts (sodium sulfite, potassium sulfite, ammonium sulfite, sodium bisulphite, potassium bisulphite, sodium metabisulphite, and potassium metabisulphite) as reducing agents and hair-waving/straightening agents in cosmetic formulations [1]. All seven ingredients were concluded to be safe as used in cosmetics at concentrations typically ranging from 0.03% to 0.7% in most product types, and at pH 8–9 in wave sets where the sulfite form predominates [1]. Unlike sodium bisulphite, which produced both positive and negative genotoxicity results, the overall weight of evidence across the sulfite/bisulphite/metabisulphite equilibrium system did not yield a clear, consistent genotoxicity signal attributable to ammonium bisulphite specifically [1]. Sodium bisulphite, sodium metabisulphite, and potassium metabisulphite were not teratogenic at doses up to 160 mg/kg in multiple species [1]. The acute inhalation LC₅₀ for ammonium sulfite aerosol (structurally related) was >400 mg/m³ in guinea pigs [1]. This safety data package, while not a direct potency comparison, establishes that ammonium bisulphite is functionally interchangeable with other bisulphite salts in cosmetic reducing and waving applications, subject to pH control and concentration limits.

Cosmetic safety

Reported

CIR panel concluded safe at 0.03–0.7% in cosmetics; no unique genotoxicity signal vs. other bisulphites.

Offers functionally equivalent safety profile for hair-waving/straightening formulations.

Based on 2003 CIR review; confirm with updated toxicological data and regional regulations.

Evidence Dimension	Cosmetic ingredient safety assessment
Target Compound Data	Ammonium bisulphite: safe as used at 0.03–0.7% in cosmetics; no unique genotoxicity signal identified
Comparator Or Baseline	Sodium bisulphite, potassium bisulphite, sodium metabisulphite, potassium metabisulphite: all concluded safe; sodium bisulphite alone showed mixed genotoxicity results
Quantified Difference	No teratogenicity for SBS/Na-metabisulfite/K-metabisulfite at ≤160 mg/kg; ammonium sulfite aerosol LC₅₀ >400 mg/m³
Conditions	CIR Expert Panel review; in-use cosmetic concentrations; pH 8–9 wave sets

Why This Matters

For cosmetic formulators considering bisulphite sourcing, ammonium bisulphite offers a functionally equivalent safety profile to sodium and potassium bisulphite, expanding the supply base without introducing additional toxicological concerns.

• [1] Nair B et al. Final report on the safety assessment of sodium sulfite, potassium sulfite, ammonium sulfite, sodium bisulfite, ammonium bisulfite, sodium metabisulfite and potassium metabisulfite. Int J Toxicol. 2003;22(Suppl 2):63-88. View Source

Application Scenarios Where Ammonium Bisulphite Solution Demonstrates Verifiable Selection Advantage

Production of Sulphite Ammonia Caramel (E150d) for Cola and Dark Beverages

Ammonium bisulphite solution is the sole chemical source that simultaneously delivers both ammonium and sulphite reactants required for Class IV caramel colour (E150d) synthesis under EU Regulation 231/2012. Neither sodium bisulphite, potassium bisulphite, nor ammonium sulphite alone can satisfy this dual-reactant specification. E150d caramel colour is essential for achieving the deep brown-black hue characteristic of cola beverages, and procurement must specify ammonium bisulphite to comply with the legal definition and quality specifications (e.g., ammoniacal nitrogen ≤0.6%, total nitrogen 0.3–1.7%, sulphur dioxide ≤0.2%) [1][2].

High-Concentration Liquid Oxygen Scavenger Formulations for Oilfield and Boiler Systems

The 2.5-fold higher solubility of ammonium bisulphite (71.8 g/100 g water at 20°C) relative to sodium bisulphite (29 g/100 g water) enables the manufacture and shipment of 65–70% active liquid concentrates, reducing freight and storage costs per unit of oxygen-scavenging capacity [1][2]. In applications where sodium ion accumulation is undesirable (e.g., certain boiler water chemistries, closed-loop cooling systems requiring low conductivity), ammonium bisulphite provides an effective, sodium-free alternative; however, users must account for the ammonium-induced microbial growth risk by implementing an appropriate biocide program .

Cosmetic Permanent Wave and Hair-Straightening Formulations

Based on the CIR Expert Panel safety assessment, ammonium bisulphite is safe and functionally effective as a reducing agent and hair-waving/straightening active in cosmetic formulations at concentrations of 0.03–0.7% (non-wave-set products) and at pH 8–9 (wave sets). It offers formulators an alternative to sodium and potassium bisulphite without additional toxicological concerns, potentially advantageous when sodium-free or low-sodium ingredient declarations are desired for marketing differentiation [1].

Pulp and Paper Processing Where Ammonium-Based Chemistry Is Already Integrated

Ammonium bisulphite is used in sulfite pulping and bleaching processes; however, the quantified 20+ ISO brightness deficit versus magnesium bisulphite pulp under TCF conditions limits its applicability in brightness-critical grades [1]. Its use is best confined to integrated mills where the ammonium cation can be recovered or where final brightness targets are moderate (e.g., mechanical pulp bleaching, cotton and wool bleaching, kaolin clay bleaching) and the reducing action on carbonyl/quinoid chromophores provides adequate brightness improvement [2].

Application

Selection Property

Validation Focus

E150d caramel colour production

Dual ammonium + sulphite reactant supply

Compliance with EU 231/2012 N/SO₂ limits

High-concentration O₂ scavenger formulations

Superior solubility (reported 2.5× vs. NaHSO₃) enables liquid concentrates

Dosing efficiency and microbial control programme

Cosmetic permanent wave/straightening

Reported safety equivalence with other bisulphites

Concentration 0.03–0.7% and pH 8–9 compatibility

Pulp processing (ammonium-integrated mills)

Compatibility with ammonium recovery systems

Moderate brightness target achievement; avoid high-brightness TCF grades

• [1] European Commission. Commission Regulation (EU) No 231/2012 – E 150d SULPHITE AMMONIA CARAMEL definition and purity criteria. View Source
• [2] ChemicalAid. NH4HSO3 Solubility – 71.8 g/100g water at 20°C; NaHSO3 Solubility – 29 g/100g water at 20°C. View Source